Cas no 1357947-16-0 (8-(Trifluoromethyl)isoquinolin-1-amine)

8-(Trifluoromethyl)isoquinolin-1-amine structure
1357947-16-0 structure
Product Name:8-(Trifluoromethyl)isoquinolin-1-amine
CAS No:1357947-16-0
MF:C10H7F3N2
MW:212.171192407608
CID:5042289
Update Time:2023-08-24

8-(Trifluoromethyl)isoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

    • 8-(Trifluoromethyl)isoquinolin-1-amine
    • Inchi: 1S/C10H7F3N2/c11-10(12,13)7-3-1-2-6-4-5-15-9(14)8(6)7/h1-5H,(H2,14,15)
    • InChI Key: LCEUCZCQZYUARF-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C2C=CN=C(C=12)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 229
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.9

8-(Trifluoromethyl)isoquinolin-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T198545-50mg
8-(Trifluoromethyl)isoquinolin-1-amine
1357947-16-0
50mg
$ 640.00 2022-06-03
TRC
T198545-100mg
8-(Trifluoromethyl)isoquinolin-1-amine
1357947-16-0
100mg
$ 1065.00 2022-06-03
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